Cas no 501439-05-0 (2-Chloro-8-isopentyl-5,7-dimethyl-7,8-dihydropteridin-6(5H)-one)

2-Chloro-8-isopentyl-5,7-dimethyl-7,8-dihydropteridin-6(5H)-one structure
501439-05-0 structure
Product Name:2-Chloro-8-isopentyl-5,7-dimethyl-7,8-dihydropteridin-6(5H)-one
CAS No:501439-05-0
MF:C13H19ClN4O
MW:282.769161462784
CID:1026193
PubChem ID:23530628
Update Time:2025-04-20

2-Chloro-8-isopentyl-5,7-dimethyl-7,8-dihydropteridin-6(5H)-one Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-8-isopentyl-5,7-dimethyl-7,8-dihydropteridin-6(5H)-one
    • 2-chloro-5,7-dimethyl-8-(3-methylbutyl)-7H-pteridin-6-one
    • AK-72647
    • ANW-73386
    • CTK8C4864
    • KB-230133
    • MolPort-019-910-144
    • S14-0514
    • F52161
    • DTXSID00634763
    • 2-Chloro-5,7-dimethyl-8-(3-methylbutyl)-7,8-dihydro-5H-pteridin-6-one
    • DB-260934
    • 2-Chloro-5,7-dimethyl-8-(3-methylbutyl)-7,8-dihydropteridin-6(5H)-one
    • 501439-05-0
    • AKOS015918851
    • MDL: MFCD12406068
    • Inchi: 1S/C13H19ClN4O/c1-8(2)5-6-18-9(3)12(19)17(4)10-7-15-13(14)16-11(10)18/h7-9H,5-6H2,1-4H3
    • InChI Key: LLRYVQACCPOFLA-UHFFFAOYSA-N
    • SMILES: ClC1=NC=C2C(=N1)N(CCC(C)C)C(C)C(N2C)=O

Computed Properties

  • Exact Mass: 282.12497
  • Monoisotopic Mass: 282.1247389g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 49.3Ų

Experimental Properties

  • PSA: 49.33

2-Chloro-8-isopentyl-5,7-dimethyl-7,8-dihydropteridin-6(5H)-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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2-Chloro-8-isopentyl-5,7-dimethyl-7,8-dihydropteridin-6(5H)-one
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CHENG DOU FEI BO YI YAO Technology Co., Ltd.
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